molecular formula C4H12Cl2O2Ti B1596130 Diethoxytitanium dichloride CAS No. 3582-00-1

Diethoxytitanium dichloride

Cat. No. B1596130
CAS RN: 3582-00-1
M. Wt: 210.91 g/mol
InChI Key: NSYCXGBGJZBZKI-UHFFFAOYSA-L
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Description

Diethoxytitanium dichloride, also known as Titanium dichloride diethoxide, is a chemical compound with the formula C4H10Cl2O2Ti . It belongs to the chemical family of metal esters .


Synthesis Analysis

Titanium dichloride diethoxide has been used in the synthesis of fine chemicals. It has been used in titanium-catalyzed reactions featuring redox transformations and two important hydrofunctionalization reactions, hydroamination and hydroaminoalkylation . Another study discusses the mathematical simulation and sensitivity analysis of ethylene dichloride synthesis (EDC) through direct chlorination of ethylene in a bubble column reactor at steady state condition .


Molecular Structure Analysis

The molecular formula of Diethoxytitanium dichloride is C4H10Cl2O2Ti . The average mass is 208.894 Da and the monoisotopic mass is 207.953735 Da .


Chemical Reactions Analysis

Titanium, the key component in Diethoxytitanium dichloride, is an attractive metal to use for catalytic transformations as it is a versatile and inexpensive metal of low-toxicity and of established biocompatibility . It has been used in reactions featuring redox transformations and two important hydrofunctionalization reactions, hydroamination and hydroaminoalkylation .


Physical And Chemical Properties Analysis

Diethoxytitanium dichloride is a solid substance with an amber appearance . It has a molecular mass of 208.91 g/mol .

Scientific Research Applications

Synthesis and Application in Herbicides

Diethoxytitanium dichloride is significant in the synthesis of chemical compounds used in agriculture. For instance, it plays a role in the synthesis of novel thiazoles used as herbicide antidotes, specifically in the context of countering the phytotoxic effects of certain acetanilides like alachlor on crops such as grain sorghum (Sacher et al., 1983).

Environmental Degradation and Toxicity Assessment

In the environmental study of degradative products of herbicides like alachlor, diethoxytitanium dichloride's derivatives are investigated for their chronic toxicity potential, including their mutagenic effects (Tessier & Clark, 1995). It aids in understanding the impact of herbicide residues in the environment.

Analytical Chemistry and Residue Analysis

Diethoxytitanium dichloride derivatives are employed in the determination of herbicide residues in agricultural products. For example, its use in quantifying residues of alachlor in corn, soybeans, and potatoes demonstrates its role in ensuring food safety (Newsome et al., 1986).

Study of Herbicide Absorption and Metabolism

Research involving diethoxytitanium dichloride derivatives also extends to studying the absorption, translocation, and metabolism of herbicides in plants. This research is vital for understanding how herbicides like alachlor interact with various plant species and how they are metabolized (Armstrong et al., 1973).

Development of Novel Titanium Compounds

It is used in creating new titanium compounds, such as di-μ-chloro-tetrachlorobis(diethyl o-phthalate)dititanium(III), which are of interest in organometallic chemistry. These compounds are studied for their crystal structure, properties, and potential applications (Sobota et al., 1991).

Impact on Soil and Environmental Quality

Studies involving diethoxytitanium dichloride derivatives also focus on their impact on soil quality and environmental safety. For example, research on the sorption and movement of alachlor in soil modified by carbon-rich wastes highlights the environmental aspects of these compounds (Guo et al., 1993).

Electrochemical Degradation Studies

Electrochemical degradation of herbicides like pretilachlor, a kind of acetanilide herbicide, involves the use of diethoxytitanium dichloride derivatives. These studies are essential for understanding and mitigating the environmental impact of these herbicides (Wei et al., 2011).

Safety And Hazards

Diethoxytitanium dichloride is classified as a flammable solid and can cause severe skin burns and eye damage . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this substance .

Future Directions

While there isn’t specific information available on the future directions of Diethoxytitanium dichloride, the field of synthetic chemistry, including the study and application of titanium compounds, continues to evolve and expand . The development of new materials and the establishment of structure–function relationships are key areas of focus .

properties

IUPAC Name

dichlorotitanium;ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C2H6O.2ClH.Ti/c2*1-2-3;;;/h2*3H,2H2,1H3;2*1H;/q;;;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NSYCXGBGJZBZKI-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCO.CCO.Cl[Ti]Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H12Cl2O2Ti
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.91 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Diethoxytitanium dichloride

CAS RN

3582-00-1
Record name Diethoxytitanium dichloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003582001
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Diethoxytitanium dichloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.020.641
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
10
Citations
I Shiihara, WT Schwartz Jr, HW Post - Chemical Reviews, 1961 - ACS Publications
… ) bromide gave a mixture of diethoxytitanium dichloride and ethoxytitanium tribromide. Ishino… orthotitanate to form diethoxytitanium dichloride and diisopropoxytitanium dichloride (219). …
Number of citations: 46 pubs.acs.org
AN Nesmeyanov, OV Nogina, AM Berlin - … of the Academy of Sciences of …, 1961 - Springer
… Reaction of diethoxytitanium dichloride with cyclopentadlenylsodium. A solution of cyclopentadienylsodium prepared from 4.5g(0,194 M)sodium and 14.5 g (0.219 M) cyclopentadiene …
Number of citations: 3 link.springer.com
MK Morrow - 1970 - osti.gov
… Plets 10 was unable to identify the reaction products between butyl chloride and either triethoxytitanium chloride or diethoxytitanium dichloride in the presence of lithium metal due to the …
Number of citations: 3 www.osti.gov
H GILMAN, RG Jones - The Journal of Organic Chemistry, 1945 - ACS Publications
… Pletz (9) claimed to have made organotitanium compounds by the actionof n-butyllithium on triethoxytitanium chloride and diethoxytitanium dichloride in benzene solution. The chief …
Number of citations: 76 pubs.acs.org
PH Sheridan - 1996 - search.proquest.com
… Haase and Hoppe97 reported an X-ray crystal structure of diethoxytitanium dichloride. The structure was shown to consist of dimers in which the titanium atoms are 5-coordinate (2). …
Number of citations: 0 search.proquest.com
RJH Clark, DC Bradley, P Thornton - 2018 - books.google.com
The Chemistry of Titanium, Zirconium and Hafnium deals with the chemistry of titanium, zirconium, and hafnium and covers topics ranging from the occurrence and metallurgy of all …
Number of citations: 100 books.google.com
A Baldwin - 2014 - opencommons.uconn.edu
The search for new dielectric materials has grown exponentially as more emphasis has been placed on the fabrication of new devices such as photovoltaics, transistors and capacitors. …
Number of citations: 3 opencommons.uconn.edu
R Latham Jr - 1961 - search.proquest.com
microfikmed exactly as received Page 1 This dissertation has been 62-636 microfikmed exactly as received LATHAM, Jr., Ross, 1932- THE CHEMISTRY OF TTTANTUM …
Number of citations: 0 search.proquest.com
K Mikami, M Terada - Tetrahedron, 1992 - Elsevier
The enantioselective glyoxylate-ene reaction catalyzed by chiral titanium complex derived from partially resolved binaphthol (BINOL) is shown to exhibit a remarkable level of …
Number of citations: 115 www.sciencedirect.com
W Haase, H Hoppe - Acta Crystallographica Section B: Structural …, 1968 - scripts.iucr.org
… Diethoxytitanium dichloride crystallizes in the monoclinic space group P21/c, a = 5.91, b = 10.19, c = 13.90/~, fl= 94"7 . It consists of dimers in which the titanium atoms are 5-coordinated…
Number of citations: 29 scripts.iucr.org

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